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Compound of Interest

Compound Name: Pentadecylcyclohexane

CAS No.: 6006-95-7

Cat. No.: B1584702

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of pentadecylcyclohexane, focusing on its

definitive identification through its CAS number and a detailed analysis of its spectral data. As a

long-chain alkyl-substituted cycloalkane, understanding its structural characteristics is crucial

for its application in various fields, including materials science and as a reference standard in

analytical chemistry. This document synthesizes information from authoritative databases to

offer field-proven insights into its molecular structure and spectroscopic properties.

Core Identification: CAS Number and Molecular
Formula
Definitive identification of a chemical substance is paramount for regulatory compliance, safety,

and scientific accuracy. Pentadecylcyclohexane is uniquely identified by the following:

CAS Registry Number: 6006-95-7[1][2][3][4][5][6][7]
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Molecular Formula: C₂₁H₄₂[1][2][3][4][8]

Molecular Weight: 294.56 g/mol [1][3][4][8]

Synonyms: n-Pentadecylcyclohexane, 1-Cyclohexylpentadecane[1][2][3][6][7][8]

The structure consists of a fifteen-carbon alkyl chain (pentadecyl group) attached to a

cyclohexane ring. This combination of a bulky, flexible aliphatic chain and a cyclic moiety

dictates its physical and chemical properties, such as its high hydrophobicity and low volatility.

[2]

Molecular Structure of Pentadecylcyclohexane

Caption: 2D representation of the pentadecylcyclohexane molecule.

Spectroscopic Analysis for Structural Elucidation
Spectroscopic techniques are indispensable for confirming the structure of organic molecules.

The following sections detail the expected and reported spectral data for

pentadecylcyclohexane.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of a molecule. The NIST WebBook provides the mass

spectrum for n-pentadecylcyclohexane.[6][9][10]

Data Summary:

Property Value Source

Molecular Ion (M⁺) m/z 294 NIST[6]

Base Peak m/z 83 NIST[6]

Key Fragmentation Ions
m/z 41, 55, 69, 83, 97, 111,

125, etc.
NIST[6]

Interpretation:
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The molecular ion peak at m/z 294 confirms the molecular weight of pentadecylcyclohexane
(C₂₁H₄₂). The fragmentation pattern is characteristic of alkylcyclohexanes. The base peak at

m/z 83 corresponds to the stable cyclohexyl cation ([C₆H₁₁]⁺), formed by cleavage of the bond

between the cyclohexane ring and the pentadecyl chain. The series of peaks separated by 14

mass units (CH₂) in the lower mass region (m/z 41, 55, 69, etc.) are characteristic of the

fragmentation of the long alkyl chain.

Fragmentation Workflow

Pentadecylcyclohexane
(m/z 294)

Cyclohexyl Cation
[C₆H₁₁]⁺
(m/z 83)

(Base Peak)
C-C Bond Cleavage

Alkyl Chain Fragments
(m/z 43, 57, 71...)

Chain Fragmentation

Click to download full resolution via product page

Caption: Key fragmentation pathways of pentadecylcyclohexane in EI-MS.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides information about the different carbon environments in a

molecule. Based on the structure of pentadecylcyclohexane, a distinct set of signals is

expected, corresponding to the carbons of the cyclohexane ring and the pentadecyl chain.

PubChem indicates the availability of ¹³C NMR data for this compound.[8]

Predicted Chemical Shifts:
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Carbon Atom(s)
Predicted Chemical Shift
(ppm)

Rationale

CH₃ (Terminal methyl of

pentadecyl)
~14

Standard chemical shift for a

terminal methyl group in a long

alkyl chain.

(CH₂)₁₃ (Methylene groups in

the pentadecyl chain)
~22-32

Overlapping signals for the

bulk of the methylene groups

in the alkyl chain.

CH₂ (Adjacent to cyclohexane) ~33-38

Deshielded due to the

proximity of the cyclohexane

ring.

CH (Cyclohexane, substituted) ~35-40

The carbon atom of the

cyclohexane ring bonded to

the pentadecyl group.

CH₂ (Cyclohexane, non-

substituted)
~26-28

Chemical shifts for the

remaining five methylene

groups in the cyclohexane

ring.

Note: These are predicted values based on standard chemical shift ranges for similar

structures. Actual experimental values may vary slightly.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides information about the different proton environments in a

molecule. For pentadecylcyclohexane, the spectrum is expected to be dominated by signals

from the numerous CH₂ groups. PubChem indicates the availability of ¹H NMR data.[8]

Predicted Chemical Shifts and Multiplicities:
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Proton(s)
Predicted Chemical
Shift (ppm)

Multiplicity Rationale

CH₃ (Terminal methyl

of pentadecyl)
~0.8-0.9 Triplet (t)

Coupled to the

adjacent CH₂ group.

(CH₂)₁₃ (Methylene

groups in the

pentadecyl chain)

~1.2-1.4 Broad multiplet

Overlapping signals

from the numerous

methylene protons in

the long alkyl chain.

CH₂ (Adjacent to

cyclohexane)
~1.1-1.3 Multiplet

Protons on the carbon

adjacent to the ring.

CH (Cyclohexane,

substituted)
~1.6-1.8 Multiplet

Proton on the

substituted carbon of

the cyclohexane ring.

CH₂ (Cyclohexane,

non-substituted)
~0.8-1.8 Multiplet

Complex, overlapping

signals from the axial

and equatorial protons

of the cyclohexane

ring.[11]

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. As an

alkane, the IR spectrum of pentadecylcyclohexane is expected to be relatively simple,

showing characteristic C-H and C-C bond vibrations. The NIST WebBook provides a gas-phase

IR spectrum for this compound.[1]

Characteristic Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Type Intensity

2850-2960 C-H stretch (sp³ C-H) Strong

1450-1470 CH₂ bend (scissoring) Medium

1370-1380 CH₃ bend (symmetric) Weak

~720 CH₂ rock (long chain) Weak

Interpretation:

The strong absorptions in the 2850-2960 cm⁻¹ region are indicative of the stretching vibrations

of the numerous sp³-hybridized C-H bonds in the molecule. The bending vibrations for the CH₂

and CH₃ groups appear in the 1450-1470 cm⁻¹ and 1370-1380 cm⁻¹ regions, respectively. The

absence of significant peaks in other regions (e.g., >3000 cm⁻¹ for C=C-H or C≡C-H, 1600-

1800 cm⁻¹ for C=O) confirms the saturated alkane nature of pentadecylcyclohexane.

Experimental Protocols
While specific experimental protocols for the acquisition of the referenced spectra are not

detailed in the source materials, standard analytical procedures for each technique would be

employed.

General Workflow for Spectroscopic Analysis
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Sample Preparation

Instrumental Analysis

Data Processing & Interpretation

Pentadecylcyclohexane Sample

Dissolve in appropriate
solvent (e.g., CDCl₃ for NMR)

or use neat (for IR)

Mass Spectrometry (EI-MS) NMR Spectroscopy
(¹H and ¹³C) Infrared Spectroscopy (FTIR)

Process raw data
(e.g., Fourier transform)

Analyze spectra for:
- Molecular weight

- Fragmentation patterns
- Chemical shifts

- Functional groups

Confirm Molecular Structure

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of pentadecylcyclohexane.

Synthesis Outline
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While detailed synthesis protocols are beyond the scope of this guide,

pentadecylcyclohexane can be synthesized through the hydrogenation of the corresponding

aromatic precursor, pentadecylbenzene. This is a common method for the preparation of

alkylcyclohexanes.[12]

Reaction Scheme:

Pentadecylbenzene + H₂ (in the presence of a catalyst like Rhodium or Palladium) →

Pentadecylcyclohexane

This process involves the reduction of the aromatic ring to a cyclohexane ring under catalytic

conditions.

Conclusion
The definitive identification of pentadecylcyclohexane is established by its CAS number,

6006-95-7. Its molecular structure is unequivocally confirmed through a combination of mass

spectrometry, NMR spectroscopy (¹H and ¹³C), and infrared spectroscopy. The spectral data

are consistent with a C₂₁H₄₂ saturated hydrocarbon composed of a pentadecyl chain attached

to a cyclohexane ring. This guide provides a foundational understanding of the key analytical

data for pentadecylcyclohexane, serving as a valuable resource for researchers and

professionals in the chemical and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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